Cas no 135333-93-6 (1-(5-hydroxy-1,2-dimethyl-1H-indol-3-yl)-Ethanone)

• Product Name: 1-(5-hydroxy-1,2-dimethyl-1H-indol-3-yl)-Ethanone
• CAS No: 135333-93-6
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 1105166
• PubChem ID: 750304
• Update Time: 2025-04-20

1-(5-hydroxy-1,2-dimethyl-1H-indol-3-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-hydroxy-1,2-dimethyl-1H-indol-3-yl)-Ethanone
• SMR000125085
• Cambridge id 5255625
• 1-(5-hydroxy-1,2-dimethyl-1H-indol-3-yl)ethanone
• HMS3317N05
• STK069026
• AKOS000558562
• HMS2153L03
• CBDivE_011343
• 135333-93-6
• 1-(5-hydroxy-1,2-dimethylindol-3-yl)ethanone
• MLS000067706
• CHEMBL1430207
• 1,2-dimethyl-3-acetyl-5-hydroxyindole

• Inchi： 1S/C12H13NO2/c1-7-12(8(2)14)10-6-9(15)4-5-11(10)13(7)3/h4-6,15H,1-3H3
• InChI Key： KBKVVYIQKBYAGD-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1)C(C(C)=O)=C(C)N2C

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.2Ų